1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea
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Description
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea is a useful research compound. Its molecular formula is C19H20N6O3 and its molecular weight is 380.408. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The chemical synthesis of heterocyclic compounds starting from pyromellitic dianhydride has been explored, leading to the formation of new derivatives of condensed dipyrrole, dibenzoxazine, and dipyridazine. These synthesis processes involve reactions with urea, thiourea, or thiosemicarbazide to form various heterocyclic frameworks, demonstrating the versatility of these starting materials in generating compounds with potential biological activities (Abo-Bakr et al., 2012).
Antioxidant Activity
Some newly synthesized heterocyclic compounds have shown remarkable antioxidant activities. For instance, derivatives of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine exhibited significant antioxidant potential, comparable to or better than ascorbic acid in certain cases, highlighting their potential as antioxidant agents (Zaki et al., 2017). Another study focused on the preparation and characterization of a coumarin substituted heterocyclic compound, revealing high antioxidant activities and suggesting the importance of the heterocyclic framework in modulating biological properties (Abd-Almonuim et al., 2020).
Antimicrobial and Anticancer Properties
The synthesis of new pyridines from 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile not only exemplifies the synthetic utility of these heterocyclic compounds but also demonstrates their potential in antimicrobial and anticancer applications. This synthesis led to a variety of derivatives, including Schiff bases, pyrazole derivatives, urea derivatives, and carbamates, which were evaluated for their antibacterial and antitumor activities, showing promising results (Elewa et al., 2021).
Properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O3/c26-19(22-14-3-4-15-16(13-14)28-12-11-27-15)21-8-7-20-17-5-6-18(24-23-17)25-9-1-2-10-25/h1-6,9-10,13H,7-8,11-12H2,(H,20,23)(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHBJGKSWEMXJAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)NCCNC3=NN=C(C=C3)N4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.